Cas no 2089258-53-5 (4,4-difluoro-2,2-dimethylbutan-1-amine hydrochloride)

• Product Name: 4,4-difluoro-2,2-dimethylbutan-1-amine hydrochloride
• CAS No: 2089258-53-5
• MF: C₆H₁₄ClF₂N
• MW: 173.63186788559
• CID: 4636522
• Update Time: 2025-10-29

4,4-difluoro-2,2-dimethylbutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-2,2-dimethylbutan-1-amine hydrochloride

• Inchi： 1S/C6H13F2N.ClH/c1-6(2,4-9)3-5(7)8;/h5H,3-4,9H2,1-2H3;1H
• InChI Key： CTZAHKVFGHRDHW-UHFFFAOYSA-N
• SMILES： C(C(F)F)C(C)(C)CN.Cl

Additional information on 4,4-difluoro-2,2-dimethylbutan-1-amine hydrochloride

Comprehensive Overview of 4,4-Difluoro-2,2-dimethylbutan-1-amine Hydrochloride (CAS No. 2089258-53-5)

4,4-Difluoro-2,2-dimethylbutan-1-amine hydrochloride (CAS No. 2089258-53-5) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of difluoro and dimethyl groups in its backbone enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in the development of novel therapeutics, particularly in targeting neurological disorders and metabolic diseases.

The compound’s hydrochloride salt form improves its solubility, which is critical for formulation development. This characteristic aligns with the growing demand for bioavailable small molecules in the pharmaceutical industry. Recent studies highlight its role in modulating enzyme activity, which has sparked interest in its application for precision medicine. As the industry shifts toward personalized treatment options, 4,4-difluoro-2,2-dimethylbutan-1-amine hydrochloride is being investigated for its potential in tailored therapeutic regimens.

In agrochemical applications, the fluorinated amine structure of this compound contributes to its efficacy as a pesticide intermediate. The difluoro moiety is known to enhance binding affinity to target proteins, a feature highly sought after in crop protection agents. With the global push for sustainable agriculture, researchers are evaluating its environmental impact and biodegradability, addressing concerns about green chemistry and eco-friendly alternatives.

The synthesis of 4,4-difluoro-2,2-dimethylbutan-1-amine hydrochloride involves multi-step organic reactions, including fluorination and amination processes. Optimizing these steps for cost-effective production is a key focus area, especially as the demand for fluorinated compounds rises. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to ensure purity and structural integrity, meeting stringent regulatory standards.

From a commercial perspective, the compound’s CAS No. 2089258-53-5 serves as a unique identifier, facilitating procurement and regulatory compliance. Suppliers and manufacturers emphasize its high purity grades to cater to diverse industrial needs. The growing adoption of AI-driven drug discovery has further amplified interest in this compound, as computational models predict its interactions with biological targets, accelerating research timelines.

In conclusion, 4,4-difluoro-2,2-dimethylbutan-1-amine hydrochloride represents a versatile building block in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its structural robustness and functional adaptability. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.